Cas no 1132816-77-3 (tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazol-idin-3-yl)-3-oxopropyl]indole-1-carboxylate)

Tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazolidin-3-yl)-3-oxopropyl]indole-1-carboxylate is a specialized indole derivative featuring a tert-butyl carbamate protecting group and a 4-benzyl-2-oxo-1,3-oxazolidine moiety. This compound is of interest in synthetic organic chemistry, particularly in the development of peptidomimetics and heterocyclic scaffolds. The tert-butyloxycarbonyl (Boc) group enhances stability and facilitates selective deprotection under mild acidic conditions, while the oxazolidinone segment may serve as a chiral auxiliary or influence stereoselective transformations. Its structural complexity makes it a valuable intermediate for pharmaceutical research, enabling controlled functionalization of the indole core. The compound’s well-defined reactivity profile supports its utility in multi-step synthesis.
tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazol-idin-3-yl)-3-oxopropyl]indole-1-carboxylate structure
1132816-77-3 structure
Product Name:tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazol-idin-3-yl)-3-oxopropyl]indole-1-carboxylate
CAS No:1132816-77-3
MF:C27H30N2O5
MW:462.537507534027
MDL:MFCD03844707
CID:1068870
PubChem ID:74315758
Update Time:2025-05-19

tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazol-idin-3-yl)-3-oxopropyl]indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazol-idin-3-yl)-3-oxopropyl]indole-1-carboxylate
    • tert-Butyl3-(4-(4-benzyl-2-oxooxazolidin-3-yl)-4-oxobutan-2-yl)-1H-indole-1-carboxylate
    • tert-Butyl 3-(4-(4-benzyl-2-oxooxazolidin-3-yl)-4-oxobutan-2-yl)-1H-indole-1-carboxylate
    • TERT-BUTYL 3-[4-(4-BENZYL-2-OXO-1,3-OXAZOLIDIN-3-YL)-4-OXOBUTAN-2-YL]INDOLE-1-CARBOXYLATE
    • 1132816-77-3
    • MDL: MFCD03844707
    • Inchi: 1S/C27H30N2O5/c1-18(14-24(30)29-20(17-33-26(29)32)15-19-10-6-5-7-11-19)22-16-28(25(31)34-27(2,3)4)23-13-9-8-12-21(22)23/h5-13,16,18,20H,14-15,17H2,1-4H3
    • InChI Key: OMLXLFFQXLSSDW-UHFFFAOYSA-N
    • SMILES: O1C(N(C(CC(C)C2=CN(C(=O)OC(C)(C)C)C3C=CC=CC2=3)=O)C(C1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 462.21547206g/mol
  • Monoisotopic Mass: 462.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 757
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 632.5±57.0 °C at 760 mmHg
  • Flash Point: 336.3±32.1 °C
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazol-idin-3-yl)-3-oxopropyl]indole-1-carboxylate Security Information

tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazol-idin-3-yl)-3-oxopropyl]indole-1-carboxylate Pricemore >>

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Additional information on tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazol-idin-3-yl)-3-oxopropyl]indole-1-carboxylate

Comprehensive Guide to tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazolidin-3-yl)-3-oxopropyl]indole-1-carboxylate (CAS No. 1132816-77-3)

tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazolidin-3-yl)-3-oxopropyl]indole-1-carboxylate (CAS No. 1132816-77-3) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of indole derivatives, which are known for their versatile applications in drug discovery and medicinal chemistry. With its unique structural features, including a tert-butyl ester group and a 1,3-oxazolidin-2-one moiety, this molecule has garnered significant attention in recent years.

The CAS number 1132816-77-3 is crucial for researchers and suppliers to accurately identify this compound in databases and procurement processes. The presence of the indole core in its structure makes it particularly valuable for studying serotonin receptor modulation, a hot topic in neuroscience and mental health research. Recent trends in pharmaceutical development highlight the growing demand for indole-based scaffolds, as they are frequently employed in the synthesis of potential therapeutics for neurological disorders.

In synthetic chemistry, tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazolidin-3-yl)-3-oxopropyl]indole-1-carboxylate serves as an important intermediate. Its oxazolidinone component is particularly noteworthy, as this structural motif is found in several clinically approved antibiotics. While this specific compound is not itself an antibiotic, its structural features make it valuable for exploring new antimicrobial agents, a field that has gained tremendous importance in the era of increasing antibiotic resistance.

The tert-butyl protecting group in this molecule offers distinct advantages in synthetic applications. Protection strategies using tert-butyl esters are commonly employed in peptide synthesis and other complex organic transformations. This aspect makes CAS 1132816-77-3 particularly interesting for researchers working on peptide-based drug discovery, another rapidly growing area in pharmaceutical development.

From a commercial perspective, the demand for high-purity tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazolidin-3-yl)-3-oxopropyl]indole-1-carboxylate has been steadily increasing. Pharmaceutical companies and research institutions require this compound for various applications, including structure-activity relationship studies and medicinal chemistry optimization. Suppliers often highlight its availability in different purity grades to meet diverse research needs.

Recent advancements in green chemistry have also impacted the synthesis and applications of compounds like 1132816-77-3. Researchers are increasingly interested in developing more sustainable synthetic routes for such intermediates, aligning with the global push toward environmentally friendly chemical processes. This focus on sustainability has become a significant factor in the compound's market dynamics.

Analytical characterization of tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazolidin-3-yl)-3-oxopropyl]indole-1-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's identity and purity, which are critical for research applications. The availability of comprehensive analytical data for CAS 1132816-77-3 is often a key consideration for potential buyers.

Storage and handling recommendations for this compound emphasize the importance of proper conditions to maintain stability. While not classified as hazardous under standard regulations, it should be stored in a cool, dry environment, typically at temperatures between 2-8°C for long-term preservation. These storage considerations are particularly important for research laboratories and industrial users.

The future outlook for tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazolidin-3-yl)-3-oxopropyl]indole-1-carboxylate appears promising, given the continuous expansion of pharmaceutical research into indole-containing compounds. As drug discovery efforts increasingly target complex biological pathways, the demand for specialized intermediates like this is expected to grow. Researchers are particularly interested in exploring its potential as a building block for novel central nervous system (CNS) drugs.

For those sourcing CAS 1132816-77-3, it's important to work with reputable suppliers who can provide comprehensive technical data, including certificates of analysis and material safety data sheets. The compound's pricing and availability may vary depending on market conditions and purity requirements, making it essential for buyers to stay informed about current market trends.

In conclusion, tert-Butyl 3-[1-methyl-3-(4-benzyl-2-oxo-1,3-oxazolidin-3-yl)-3-oxopropyl]indole-1-carboxylate represents an important chemical entity in modern pharmaceutical research. Its unique structural features and versatile applications make it valuable for various scientific investigations, particularly in the fields of medicinal chemistry and drug development. As research continues to uncover new therapeutic applications for indole derivatives, compounds like this will likely remain in high demand among the scientific community.

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